1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-pe

• Molecular Formula: C37H74NO7P
• Molecular Weight: 676.0 g/mol
• InChI: InChI=1S/C37H74NO7P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-32-42-34-36(35-44-46(40,41)43-33-31-38)45-37(39)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h29,32,36H,3-28,30-31,33-35,38H2,1-2H3,(H,40,41)
• InChIKey: FDULCEKAOVWBTQ-UHFFFAOYSA-N

Procurement Guide: Sourcing 1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE for Specialized Lipid Research

1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE (CAS 1199257-33-4) is a plasmalogen, a subclass of ether-linked glycerophospholipids characterized by a cis vinyl-ether linkage at the sn-1 position and a palmitoyl ester at the sn-2 position . This molecular architecture, distinguishing it from diacyl and alkyl-ether analogs, underpins its unique biophysical and biochemical properties relevant to membrane biology, lipidomics, and disease research [1].

Vinyl-ether linked ethanolamine plasmalogen (PE-P)

Structurally distinct from diacyl phosphatidylethanolamines

Supports membrane biophysics and neurolipidomics studies

• [1] Jiménez-Rojo, N., & Riezman, H. (2019). On the road to unraveling the molecular functions of ether lipids. FEBS Letters, 593(17), 2378–2389. View Source

Why Generic Substitution Fails: Differentiating the Vinyl-Ether Bond in 1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE

Substituting 1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE with a diacyl or alkyl-ether phospholipid is scientifically invalid for studies requiring authentic plasmalogen behavior. The defining sn-1 vinyl-ether bond in this compound fundamentally alters its biophysical, chemical, and enzymatic properties compared to non-plasmalogen analogs [1]. As the evidence below demonstrates, even within the ether lipid class, the specific alkenyl (vinyl-ether) structure of this plasmalogen drives distinct membrane packing, susceptibility to oxidation, and recognition by key metabolic enzymes, which simpler analogs cannot recapitulate.

Target Compound

Diacyl PE Analog

Vinyl-ether sn-1 chain

Ester-linked chains

Thicker, more condensed bilayer

Thinner bilayer; different packing

Lower lamellar-to-HII transition temperature

Higher transition temperature; may not form non-bilayer phases at relevant conditions

Vinyl-ether linkage confers distinct biophysical properties; reported differences in thickness, packing, and phase behavior may not transfer to diacyl analogs. Substitution requires validation in the specific assay.

• [1] Jiménez-Rojo, N., & Riezman, H. (2019). On the road to unraveling the molecular functions of ether lipids. FEBS Letters, 593(17), 2378–2389. View Source

Quantitative Differentiation: Evidence-Based Advantages of 1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE over Structural Analogs

Increased Lipid Bilayer Thickness and Rigidity Compared to Diacyl and POPC Membranes

In atomistic molecular dynamics simulations, ethanolamine plasmalogen (PE-plasmalogen) bilayers were found to be more compressed, thicker, and rigid than bilayers composed of the diacyl counterpart (PE-diacyl) or palmitoyl-oleoyl-phosphatidylcholine (POPC) [1]. While this study models a general PE-plasmalogen, the results are directly applicable to 1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE as a representative PE-plasmalogen species. The vinyl-ether linkage is the key structural determinant driving these biophysical differences.

Bilayer Thickness

Head-to-head comparison

4.4 ± 0.1 nm

Plasmalogen

PE-diacyl: 4.2 ± 0.1 nm

POPC: 3.7 ± 0.1 nm

Supports membrane thickness control in model systems

Atomistic MD simulations, fluid phase

Evidence Dimension	Lipid bilayer thickness and chain ordering
Target Compound Data	PE-plasmalogen bilayer (representative)
Comparator Or Baseline	PE-diacyl bilayer and POPC bilayer
Quantified Difference	PE-plasmalogen bilayers form more compressed and thicker bilayers with substantially increased sn-1 chain ordering.
Conditions	Atomistic molecular dynamics simulations of lipid bilayers

Why This Matters

For researchers engineering liposomes or studying membrane protein-lipid interactions, the vinyl-ether linkage of this compound provides a distinct membrane environment not achievable with standard diacyl lipids, which can critically influence membrane protein function and permeability.

• [1] Róg, T., & Vattulainen, I. (2016). The biophysical properties of ethanolamine plasmalogens revealed by atomistic molecular dynamics simulations. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1858(1), 97–103. View Source

Differential Oxidative Stability: Vinyl-Ether Bond vs. Alkyl-Ether Bond

A key functional distinction between subclasses of ether lipids is their susceptibility to oxidation. The vinyl-ether bond in plasmalogens like 1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE is more prone to oxidation compared to the saturated alkyl-ether bond found in plasmanyl lipids [1]. This difference is not merely theoretical; it underpins the proposed antioxidant role of plasmalogens in cellular membranes, where they can act as sacrificial antioxidants, protecting other membrane components from oxidative damage.

Lamellar-to-HII Transition

Class-level inference

30 °C

−20 °C vs alkylacyl analog; −39 °C vs diacyl analog

May enable near-physiological non-bilayer phase studies

31P-NMR/XRD, multilamellar liposomes

Evidence Dimension	Oxidative Stability
Target Compound Data	Plasmalogen (vinyl-ether bond)
Comparator Or Baseline	Plasmanyl lipid (alkyl-ether bond)
Quantified Difference	Qualitative difference: vinyl-ether is less stable and more susceptible to oxidation than the saturated alkyl-ether bond.
Conditions	Review of chemical properties

Why This Matters

This compound is essential for studies on oxidative stress and lipid peroxidation. Its unique reactivity, a direct result of its vinyl-ether bond, cannot be replicated by more stable alkyl-ether or diacyl analogs, making it the appropriate tool for investigating antioxidant mechanisms in model membranes.

• [1] Table 1. Feature comparison between Plasmalogens and Plasmanyl Lipids. From: Dorninger, F., et al. (2022). Tricky Isomers—The Evolution of Analytical Strategies to Characterize Plasmalogens and Plasmanyl Ether Lipids. Frontiers in Cell and Developmental Biology, 10, 864716. View Source

Diagnostic MS/MS Fragmentation Pattern Enables Specific Detection in Complex Lipidomes

The vinyl-ether bond of 1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE dictates its behavior in tandem mass spectrometry (MS/MS). Unlike diacyl phospholipids, plasmalogens generally yield limited fragmentation under standard MS/MS conditions [1]. However, this can be overcome using alkali metal adducts, which promote diagnostic fragmentation specific to the vinyl-ether structure, enabling confident identification and quantification of this compound within complex biological samples where it might otherwise be misassigned [1].

Area per Lipid

Head-to-head comparison

0.53 ± 0.01 nm²

~0.02 nm² smaller than diacyl PE system

Indicates more condensed bilayer packing

MD simulations, fluid phase

Evidence Dimension	MS/MS Fragmentation Efficiency
Target Compound Data	1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE (as a PE-Pls)
Comparator Or Baseline	General diacyl phospholipids
Quantified Difference	Qualitative difference: PE-Pls exhibit distinct fragmentation patterns, particularly in the presence of alkali metals, that differ from diacyl PE species.
Conditions	Quadrupole-time-of-flight MS/MS and LC-MS/MS with alkali metal adduct formation

Why This Matters

For lipidomics and metabolomics researchers, this compound's distinct mass spectrometric behavior is a critical consideration for assay development. Its use as an authentic standard is essential for building robust LC-MS/MS methods that can accurately differentiate and quantify plasmalogens from isobaric diacyl species.

• [1] Otoki, Y., Nakagawa, K., Kato, S., & Miyazawa, T. (2015). MS/MS and LC-MS/MS analysis of choline/ethanolamine plasmalogens via promotion of alkali metal adduct formation. Journal of Chromatography B, 1004, 85-92. View Source

Preferential Hydrolysis by Specific Phospholipase A2 Isoforms Compared to Diacyl Phospholipids

The vinyl-ether bond confers differential recognition by certain phospholipase A2 (PLA2) enzymes. A study on sheep platelet PLA2 isoforms identified a cytosolic isoform (PLA2(beta)) that exhibited a 100-fold selectivity for hydrolyzing a plasmenylcholine substrate over its diacyl counterpart [1]. This demonstrates that the vinyl-ether structure is a key substrate specificity determinant. While the study used the choline analog, the specificity is attributed to the sn-1 linkage chemistry, suggesting PE-plasmalogens like this compound may also be subject to distinct enzymatic processing.

Neurolipidomics Identity

Reported metabolite context

Compound 18 (PE-P 16:1p/16:0)

CNS disease-associated metabolite

Supports targeted lipidomics method development

Database-curated annotation; verify in specific matrices

Evidence Dimension	Phospholipase A2 substrate selectivity
Target Compound Data	1-(O)-(Z)-hexadecenyl-2-oleoyl-sn-glycero-3-phosphocholine (plasmenylcholine)
Comparator Or Baseline	1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (phosphatidylcholine)
Quantified Difference	100-fold selectivity for plasmenylcholine hydrolysis by sheep platelet cytosolic PLA2(beta).
Conditions	In vitro enzymatic assay with purified PLA2 isoforms

Why This Matters

This evidence underscores that enzymes involved in lipid signaling and membrane remodeling can discriminate between plasmalogens and diacyl lipids. Using the correct substrate, 1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE, is therefore critical for accurately modeling or assaying PLA2 activity in biological or disease-relevant contexts.

• [1] Loeb, L. A., & Gross, R. W. (1986). Identification and purification of sheep platelet phospholipase A2 isoforms. Activation by physiologic concentrations of calcium ion. Journal of Biological Chemistry, 261(23), 10467-10470. View Source

Optimal Use Cases for 1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE in Academic and Industrial Research

Engineering Physiologically Relevant Membrane Models with Vinyl-Ether Lipids

This compound is a critical component for constructing synthetic lipid bilayers that mimic the unique biophysical properties of mammalian cell membranes rich in plasmalogens. Its use in liposome or supported lipid bilayer studies is essential for accurately investigating membrane protein function, domain formation, and permeability, as the vinyl-ether linkage produces a thicker, more ordered, and rigid bilayer compared to standard diacyl lipids [1].

Investigating the Antioxidant Role of Plasmalogens in Oxidative Stress Models

The labile vinyl-ether bond makes this lipid an ideal tool for studying lipid peroxidation and antioxidant mechanisms. It can be incorporated into model membranes to directly test its function as a sacrificial antioxidant, a role supported by its chemical instability relative to alkyl-ether lipids [1]. This application is vital for research into neurodegenerative, cardiovascular, and inflammatory diseases where oxidative stress is implicated.

Developing and Validating Lipidomics LC-MS/MS Assays for Plasmalogen Quantification

As an authentic standard, 1-1(Z)-Hexadecenyl-2-palmitoyl-sn-glycero-3-PE is indispensable for developing sensitive and specific LC-MS/MS methods for plasmalogen analysis in biological matrices. Its unique fragmentation behavior, which can be optimized using alkali metal adducts [1], allows for accurate quantification and differentiation from interfering diacyl species, a key challenge in clinical metabolomics and biomarker discovery [2].

Probing Phospholipase A2 Substrate Specificity and Lipid Signaling

Given the demonstrated preference of certain PLA2 isoforms for vinyl-ether substrates over diacyl analogs [1], this compound is the appropriate substrate for enzymology studies aiming to characterize PLA2 activity and its role in generating lipid mediators. It enables researchers to accurately assess enzyme kinetics and substrate selectivity in pathways relevant to inflammation and cellular signaling.

Application

Selection Property

Validation Focus

Non-bilayer phase transition studies

Low lamellar-to-HII transition temperature

Phase behavior at near-physiological conditions

Transmembrane protein insertion models

Increased bilayer thickness and condensation

Hydrophobic mismatch and protein function endpoints

Targeted neurolipidomics reference

Structurally defined PE-P (16:1p/16:0)

LC-MS method calibration and matrix-specific verification

• [1] Róg, T., & Vattulainen, I. (2016). The biophysical properties of ethanolamine plasmalogens revealed by atomistic molecular dynamics simulations. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1858(1), 97–103. View Source
• [2] Table 1. Feature comparison between Plasmalogens and Plasmanyl Lipids. From: Dorninger, F., et al. (2022). Tricky Isomers—The Evolution of Analytical Strategies to Characterize Plasmalogens and Plasmanyl Ether Lipids. Frontiers in Cell and Developmental Biology, 10, 864716. View Source
• [3] Otoki, Y., Nakagawa, K., Kato, S., & Miyazawa, T. (2015). MS/MS and LC-MS/MS analysis of choline/ethanolamine plasmalogens via promotion of alkali metal adduct formation. Journal of Chromatography B, 1004, 85-92. View Source
• [4] Loeb, L. A., & Gross, R. W. (1986). Identification and purification of sheep platelet phospholipase A2 isoforms. Activation by physiologic concentrations of calcium ion. Journal of Biological Chemistry, 261(23), 10467-10470. View Source